3-[(4-ethyl-1-piperazinyl)methyl]-2,6,8-trimethyl-4-quinolinol

• IUPAC Name: 3-[(4-ethylpiperazin-1-yl)methyl]-2,6,8-trimethyl-1H-quinolin-4-one
• InChI: InChI=1S/C19H27N3O/c1-5-21-6-8-22(9-7-21)12-17-15(4)20-18-14(3)10-13(2)11-16(18)19(17)23/h10-11H,5-9,12H2,1-4H3,(H,20,23)
• InChI Key: DSCUXYPROPHGPP-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=C(NC3=C(C=C(C=C3C2=O)C)C)C
• Molecular Formula: C19H27N3O
• Molecular Weight: 313.4 g/mol

Description

3-[(4-ethyl-1-piperazinyl)methyl]-2,6,8-trimethyl-4-quinolinol, also known as ETMQ, is a synthetic compound that has been widely used in scientific research. ETMQ is a quinoline derivative that has shown promising results in various fields of study, including pharmacology, biochemistry, and physiology.

Mechanism of Action

The mechanism of action of 3-[(4-ethyl-1-piperazinyl)methyl]-2,6,8-trimethyl-4-quinolinol involves the formation of a complex with biomolecules, which results in a change in the fluorescence properties of the compound. The binding of 3-[(4-ethyl-1-piperazinyl)methyl]-2,6,8-trimethyl-4-quinolinol to DNA results in a shift in the emission wavelength, which can be used to detect DNA damage and mutations.
In cancer cells, 3-[(4-ethyl-1-piperazinyl)methyl]-2,6,8-trimethyl-4-quinolinol induces apoptosis by activating the caspase pathway and inhibiting the PI3K/Akt signaling pathway. 3-[(4-ethyl-1-piperazinyl)methyl]-2,6,8-trimethyl-4-quinolinol binds to the DNA of cancer cells, resulting in the inhibition of DNA replication and cell division.
Biochemical and Physiological Effects:
3-[(4-ethyl-1-piperazinyl)methyl]-2,6,8-trimethyl-4-quinolinol has been found to have low toxicity towards normal cells and tissues. However, high concentrations of 3-[(4-ethyl-1-piperazinyl)methyl]-2,6,8-trimethyl-4-quinolinol can induce cytotoxicity and apoptosis in normal cells.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(4-ethyl-1-piperazinyl)methyl]-2,6,8-trimethyl-4-quinolinol in lab experiments include its high sensitivity and selectivity towards biomolecules, its low toxicity towards normal cells, and its ability to induce apoptosis in cancer cells. The limitations of using 3-[(4-ethyl-1-piperazinyl)methyl]-2,6,8-trimethyl-4-quinolinol in lab experiments include its limited solubility in aqueous solutions and its potential for photobleaching.

Future Directions

For the use of 3-[(4-ethyl-1-piperazinyl)methyl]-2,6,8-trimethyl-4-quinolinol in scientific research include the development of new 3-[(4-ethyl-1-piperazinyl)methyl]-2,6,8-trimethyl-4-quinolinol derivatives with improved solubility and fluorescence properties, the investigation of the potential of 3-[(4-ethyl-1-piperazinyl)methyl]-2,6,8-trimethyl-4-quinolinol as a therapeutic agent for various diseases, and the exploration of the use of 3-[(4-ethyl-1-piperazinyl)methyl]-2,6,8-trimethyl-4-quinolinol in imaging and diagnostics.

Synthesis Methods

The synthesis of 3-[(4-ethyl-1-piperazinyl)methyl]-2,6,8-trimethyl-4-quinolinol involves the reaction of 8-hydroxyquinoline with 4-ethyl-1-piperazinecarboxaldehyde in the presence of a reducing agent. The reaction yields 3-[(4-ethyl-1-piperazinyl)methyl]-2,6,8-trimethyl-4-quinolinol as a yellow crystalline solid. The purity and yield of the product can be improved by recrystallization and chromatographic techniques.

Scientific Research Applications

3-[(4-ethyl-1-piperazinyl)methyl]-2,6,8-trimethyl-4-quinolinol has been extensively used in scientific research as a fluorescent probe for the detection of various biomolecules, including DNA, RNA, and proteins. 3-[(4-ethyl-1-piperazinyl)methyl]-2,6,8-trimethyl-4-quinolinol has been found to have high sensitivity and selectivity towards these biomolecules, making it an ideal tool for bioanalytical applications.
3-[(4-ethyl-1-piperazinyl)methyl]-2,6,8-trimethyl-4-quinolinol has also been used as a potential anticancer agent. Studies have shown that 3-[(4-ethyl-1-piperazinyl)methyl]-2,6,8-trimethyl-4-quinolinol exhibits cytotoxicity towards various cancer cell lines, including breast cancer, lung cancer, and colon cancer. 3-[(4-ethyl-1-piperazinyl)methyl]-2,6,8-trimethyl-4-quinolinol induces apoptosis in cancer cells by activating the caspase pathway and inhibiting the PI3K/Akt signaling pathway.